Methyl 3-(3-(isopentylamino)-3-oxopropyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• IUPAC Name: methyl 3-[3-(3-methylbutylamino)-3-oxopropyl]-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C18H23N3O4S/c1-11(2)6-8-19-15(22)7-9-21-16(23)13-5-4-12(17(24)25-3)10-14(13)20-18(21)26/h4-5,10-11H,6-9H2,1-3H3,(H,19,22)(H,20,26)
• InChI Key: FHYZNBUCSZXTGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CCN1C(=O)C2=C(C=C(C=C2)C(=O)OC)NC1=S
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler precursors. The exact synthesis route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amine group might participate in nucleophilic substitution reactions, while the carboxylate ester could undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be predicted based on its molecular structure. These properties can also be measured experimentally.

Scientific Research Applications

Synthesis and Chemical Transformations

Methyl 3-(3-(isopentylamino)-3-oxopropyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a compound that falls within the broader category of heterocyclic chemistry, particularly focusing on tetrahydroquinoline derivatives. These compounds are known for their versatile chemical properties, allowing for a wide range of synthetic applications and transformations. For example, the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives showcases a remarkable cyclopropanation process, highlighting the structural complexity and reactivity potential of related quinoline compounds (Szakonyi et al., 2002). These synthetic pathways provide insights into the manipulation of quinoline frameworks for the development of novel compounds with potential applications in various fields of research and industry.

Mechanistic Insights and Novel Reactions

The study of quinoline derivatives also offers valuable mechanistic insights into their chemical behavior. For instance, the reaction of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate with dimethyl acetylenedicarboxylate reveals complex reaction pathways leading to polyfunctionalized quinolines, demonstrating the capacity for novel ring formations and the introduction of diverse functional groups (Tominaga et al., 1994). These reactions not only expand the scope of synthetic chemistry but also pave the way for the creation of molecules with potential applications in medicinal chemistry and material science.

Applications in Material Science and Medicinal Chemistry

While direct studies on Methyl 3-(3-(isopentylamino)-3-oxopropyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate might be limited, the research surrounding related quinoline derivatives highlights their importance in various scientific applications. These compounds are often explored for their potential uses in creating new materials with unique properties or as intermediates in the synthesis of pharmaceuticals. The structural diversity and reactivity of quinoline derivatives make them valuable tools in designing compounds with specific functions, ranging from antibacterial agents to novel organic semiconductors (Miyamoto et al., 1990).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have a wide range of biological activities and can bind with high affinity to multiple receptors .

Mode of Action

It is known that indole derivatives can interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Indole derivatives are known to be involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and potential for causing harm to humans or the environment. Safety data sheets (SDS) provide information on the hazards of a compound, as well as precautions for handling and storage.

Future Directions

The future research directions for a compound could include further studies on its synthesis, reactivity, and potential applications. For example, if the compound shows promising biological activity, it could be investigated as a potential drug candidate.